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Compound of Interest

Compound Name: DBCO-PEG24-Maleimide

Cat. No.: B15338830 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

The conjugation of biomolecules using heterobifunctional linkers like Dibenzocyclooctyne-

Polyethylene Glycol-Maleimide (DBCO-PEG-Maleimide) is a cornerstone of modern

bioconjugation, essential for creating antibody-drug conjugates (ADCs), targeted imaging

agents, and other advanced biotherapeutics. The DBCO-PEG24-Maleimide linker allows for a

two-step conjugation strategy. First, the maleimide group reacts specifically with a thiol

(sulfhydryl) group on a target molecule, such as a cysteine residue in a peptide or protein.[1]

Subsequently, the DBCO group enables a highly efficient and bioorthogonal, copper-free click

chemistry reaction with an azide-modified molecule.[2][3]

Following the initial thiol-maleimide conjugation, a critical step is the purification of the resulting

DBCO-PEG24-conjugate to remove unreacted starting materials (e.g., the thiol-containing

molecule) and excess linker. The presence of these impurities can interfere with downstream

applications, compromise final product purity, and complicate analytical characterization. This

application note provides detailed protocols for the purification of DBCO-PEG24-Maleimide
conjugates using two primary chromatographic techniques: Size Exclusion Chromatography

(SEC) and Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC).
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The overall process involves the initial conjugation of a thiol-bearing molecule with the DBCO-
PEG24-Maleimide linker, followed by purification to isolate the desired conjugate, and finally,

analysis to confirm purity and identity.

Step 1: Conjugation Step 2: Purification

Step 3: Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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